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Compound of Interest

Compound Name: BS-181 dihydrochloride

Cat. No.: B1381285

Audience: This document is intended for researchers, scientists, and drug development
professionals who require a standardized protocol for the preparation of BS-181
dihydrochloride stock solutions for in vitro and in vivo studies.

Abstract: BS-181 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a
key regulator of the cell cycle and transcription.[1][2] Proper preparation of stock solutions is
critical for ensuring experimental accuracy and reproducibility. This document provides a
detailed protocol for preparing BS-181 dihydrochloride stock solutions, along with relevant
chemical data, storage conditions, and a diagram of the CDK7 signaling pathway.

Quantitative Data Summary

The following table summarizes the key quantitative data for BS-181 dihydrochloride.
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Property Value Source(s)
Molecular Weight 453.45 g/mol [3]
Molecular Formula C22H32Ne6-2HCI [3]

CAS Number 1883548-83-1 [3]
Purity >98% [3]
ICso 21 nM for CDK7 [11[3114]

Solubility (Max Conc.)

Soluble to 100 mM in Water
and 100 mM in DMSO

[3]

Storage (Solid)

Store at +4°C

[3]

Storage (Solution)

-20°C for up to 1 year, -80°C

for up to 2 years

[5]

Experimental Protocols

Materials and Equipment
e BS-181 dihydrochloride powder (=98% purity)

e Anhydrous Dimethyl Sulfoxide (DMSO) or sterile deionized water

e Microcentrifuge tubes or cryovials

e Analytical balance

e \ortex mixer

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

o BS-181 dihydrochloride is intended for laboratory research use only.
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e Handle the compound in a well-ventilated area or a chemical fume hood.
e Wear appropriate PPE to avoid skin and eye contact.

o Refer to the Material Safety Data Sheet (MSDS) for complete safety information.

Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for subsequent dilutions.

o Equilibration: Before opening, allow the vial of BS-181 dihydrochloride powder to
equilibrate to room temperature for at least 15-20 minutes to prevent condensation.

o Calculation: To prepare a 10 mM stock solution, use the following formula:
o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
o Example for 1 mL of 10 mM stock:
o Mass (mg) = 10 mM x 1 mL x 453.45 g/mol = 4.53 mg

e Weighing: Carefully weigh out the calculated amount of BS-181 dihydrochloride powder
using an analytical balance.

» Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example
above, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming (to 37°C) or brief sonication can be used to aid dissolution if necessary.

» Aliquoting and Storage:

o Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes or
cryovials. This minimizes freeze-thaw cycles which can degrade the compound.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.
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o Store the aliquots at -20°C or -80°C, protected from light.[5] For long-term storage (up to 2
years), -80°C is recommended.[5]
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Caption: Inhibition of CDK7 by BS-181 blocks transcription and cell cycle progression, leading
to apoptosis.

Experimental Workflow
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Caption: Workflow for the preparation of BS-181 dihydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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